![molecular formula C8H6ClIO2 B3001095 Methyl 4-chloro-3-iodobenzoate CAS No. 365526-34-7](/img/structure/B3001095.png)
Methyl 4-chloro-3-iodobenzoate
Overview
Description
Methyl 4-chloro-3-iodobenzoate is a useful research compound. Its molecular formula is C8H6ClIO2 and its molecular weight is 296.49. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Application in Organic Chemistry
Methyl 4-chloro-3-iodobenzoate is a compound primarily used in organic chemistry for various synthetic purposes. For example, it has been utilized in the difluoromethylation of methyl 4-hydroxy-3-iodobenzoate, demonstrating a safe and practical difluoromethylation protocol on a multikilogram scale (Sperry & Sutherland, 2011). Another study highlighted its role in the synthesis of carbazole alkaloids through copper-promoted N-arylation and subsequent intramolecular C–H arylation (Rasheed et al., 2014).
Environmental and Biological Applications
This compound's derivatives have also found applications in environmental and biological studies. Alcaligenes denitrificans NTB-1 was found to utilize derivatives of 4-chloro-3-iodobenzoate as a carbon and energy source, demonstrating the compound's role in microbial metabolism and environmental bioremediation (van den Tweel, Kok, & de Bont, 1987). Additionally, its derivatives have been involved in studies of antimicrobial properties of novel triazoles (Gupta & Mishra, 2017).
Safety and Hazards
Mechanism of Action
The ester group (COOCH3) makes this compound a potential prodrug, meaning it could be metabolized in the body to release a drug. Esterases, enzymes found throughout the body, could potentially cleave the ester bond to release 4-chloro-3-iodobenzoic acid .
The compound’s pharmacokinetics would depend on factors such as its absorption, distribution, metabolism, and excretion (ADME). These properties are influenced by the compound’s chemical structure, including factors such as its size, polarity, and the presence of functional groups .
The compound’s action could be influenced by various environmental factors, including pH, temperature, and the presence of other molecules in the body. For example, the compound’s stability could be affected by the pH of the body fluids it comes into contact with .
Properties
IUPAC Name |
methyl 4-chloro-3-iodobenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClIO2/c1-12-8(11)5-2-3-6(9)7(10)4-5/h2-4H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LWENYAHUBUWONE-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)Cl)I | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClIO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
296.49 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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